1-(4-ethylphenyl)-4-{1-[2-hydroxy-3-(3-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Specification

• CAS No.: 1018125-04-6
• Molecular Formula: C29H31N3O3
• Molecular Weight: 469.585
• IUPAC Name: 1-(4-ethylphenyl)-4-[1-[2-hydroxy-3-(3-methylphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one
• Standard InChI: InChI=1S/C29H31N3O3/c1-3-21-11-13-23(14-12-21)31-17-22(16-28(31)34)29-30-26-9-4-5-10-27(26)32(29)18-24(33)19-35-25-8-6-7-20(2)15-25/h4-15,22,24,33H,3,16-19H2,1-2H3
• Standard InChI Key: VWRBMJUJSNZZNI-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(COC5=CC=CC(=C5)C)O

Introduction

1-(4-ethylphenyl)-4-{1-[2-hydroxy-3-(3-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one is a complex organic compound featuring a benzodiazole ring system linked to a pyrrolidinone moiety. This compound is of interest in various chemical and pharmacological studies due to its unique structural components and potential biological activities.

Structural Components

The molecular structure of this compound includes several key elements:

Synthesis and Chemical Reactions

The synthesis of 1-(4-ethylphenyl)-4-{1-[2-hydroxy-3-(3-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one typically involves multiple reaction steps, including condensation reactions and nucleophilic substitutions. The conditions for these reactions are often mild to preserve sensitive functional groups.

Reaction Type	Reagents	Conditions
Condensation	Aldehydes, Amines	Acidic conditions, reflux
Nucleophilic Substitution	Halides, Nucleophiles	Basic conditions, room temperature

Potential Applications

This compound has potential applications in several fields, including:

• Pharmacology: Its structural components suggest potential biological activity, possibly as a receptor ligand or enzyme inhibitor.

• Materials Science: The compound's unique structure could be exploited in the development of novel materials with specific optical or electrical properties.